4-Ethyl-2,3-dioxopiperazine-1-carbonyl chloride
4-Ethyl-2,3-dioxopiperazine-1-carbonyl chloride
4-Ethyl-2,3-dioxo-1-piperazinecarbonyl Chloride is used as a reagent in the synthesis of amino(thienyl)benzamide derivatives which are used as histone deacetylase inhibitors and have antitumor activity. 4-Ethyl-2,3-dioxo-1-piperazinecarbonyl Chloride is also a reagent in the synthesis of Cefbuperazone ; a second-generation cephalosporin antibiotic.
Brand Name:
Vulcanchem
CAS No.:
59703-00-3
VCID:
VC0193831
InChI:
InChI=1S/C7H9ClN2O3/c1-2-9-3-4-10(7(8)13)6(12)5(9)11/h2-4H2,1H3
SMILES:
CCN1CCN(C(=O)C1=O)C(=O)Cl
Molecular Formula:
C7H9ClN2O3
Molecular Weight:
204.61 g/mol
4-Ethyl-2,3-dioxopiperazine-1-carbonyl chloride
CAS No.: 59703-00-3
Impurities
VCID: VC0193831
Molecular Formula: C7H9ClN2O3
Molecular Weight: 204.61 g/mol
Purity: > 95%
| CAS No. | 59703-00-3 |
|---|---|
| Product Name | 4-Ethyl-2,3-dioxopiperazine-1-carbonyl chloride |
| Molecular Formula | C7H9ClN2O3 |
| Molecular Weight | 204.61 g/mol |
| IUPAC Name | 4-ethyl-2,3-dioxopiperazine-1-carbonyl chloride |
| Standard InChI | InChI=1S/C7H9ClN2O3/c1-2-9-3-4-10(7(8)13)6(12)5(9)11/h2-4H2,1H3 |
| Standard InChIKey | SXVBQOZRZIUHKU-UHFFFAOYSA-N |
| SMILES | CCN1CCN(C(=O)C1=O)C(=O)Cl |
| Canonical SMILES | CCN1CCN(C(=O)C1=O)C(=O)Cl |
| Description | 4-Ethyl-2,3-dioxo-1-piperazinecarbonyl Chloride is used as a reagent in the synthesis of amino(thienyl)benzamide derivatives which are used as histone deacetylase inhibitors and have antitumor activity. 4-Ethyl-2,3-dioxo-1-piperazinecarbonyl Chloride is also a reagent in the synthesis of Cefbuperazone ; a second-generation cephalosporin antibiotic. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-Ethyl-2,3-dioxo-1-piperazinecarbonyl Chloride |
| PubChem Compound | 108813 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume